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Compound of Interest

Compound Name: Cefodizime (sodium)

Cat. No.: B15708358

Get Quote

These comprehensive guidelines are designed for researchers, scientists, and drug

development professionals, providing detailed instructions on the preparation, storage, and

application of Cefodizime (sodium) solutions for various research purposes.

Physicochemical Properties and Solubility
Cefodizime sodium is a third-generation cephalosporin antibiotic.[1] For research applications,

understanding its solubility and stability is critical for preparing accurate and effective solutions.

Cefodizime sodium is available as a powder for reconstitution.[1]

Table 1: Solubility of Cefodizime (sodium)

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b15708358#bc-rfq
https://www.benchchem.com/product/b15708358/docs?utm_src=pdf-body#application-notes-and-protocols-for-cefodizime-sodium-solutions-in-research
https://www.researchgate.net/figure/Diagram-illustrating-the-signaling-pathways-leading-to-NF-kB-activation-in-immune-cells_fig8_393869295
https://www.researchgate.net/figure/Diagram-illustrating-the-signaling-pathways-leading-to-NF-kB-activation-in-immune-cells_fig8_393869295
https://www.benchchem.com/product/b15708358/docs?utm_src=pdf-body#application-notes-and-protocols-for-cefodizime-sodium-solutions-in-research
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15708358?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solvent Solubility
Concentration
(mM)

Notes

Water 270 mg/mL[2] ~430 mM
Solutions should be

prepared fresh.

DMSO (Dimethyl

Sulfoxide)
100 mg/mL[3][4][5] ~159 mM[3][5]

Use fresh, moisture-

free DMSO.[4]

Ethanol Insoluble[5] -

Can be used in some

preparation processes

with other solvents.[6]

[7]

Co-solvent Mixture 1

(for in vivo use)
≥ 4 mg/mL[3] ~6.36 mM[3]

10% DMSO, 40%

PEG300, 5% Tween

80, 45% Saline.[3]

Co-solvent Mixture 2

(for in vivo use)
≥ 2.08 mg/mL[8] ~3.31 mM[8]

10% DMSO, 90%

(20% SBE-β-CD in

Saline).[8]

Stability and Storage of Cefodizime (sodium)
Solutions
Proper storage is crucial to maintain the integrity of Cefodizime (sodium) solutions for

reproducible experimental results.

Table 2: Storage and Stability of Cefodizime (sodium) Solutions
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Solution Type
Storage
Temperature

Duration Notes

Powder -20°C 3 years[3] Store in a dry place.

Stock Solution in

DMSO
-80°C 6 months[8]

Aliquot to avoid

repeated freeze-thaw

cycles.[8]

Stock Solution in

DMSO
-20°C 1 month[8]

Sealed storage, away

from moisture.[8]

Aqueous Solutions

(e.g., in saline,

dextrose)

Room Temperature

(20-24°C)
At least 24 hours[9]

Stability may vary with

the specific infusion

fluid.

Aqueous Solutions

(e.g., in saline,

dextrose)

4°C At least 6 days[9]
Refrigeration extends

stability.

In vivo Working

Solutions
Prepared Fresh

Use on the same

day[8]

Recommended to

ensure potency and

avoid degradation.

Mechanism of Action
Cefodizime exerts its antibacterial effect by inhibiting bacterial cell wall synthesis. It binds to

and inactivates penicillin-binding proteins (PBPs), which are essential enzymes for the cross-

linking of peptidoglycan in the bacterial cell wall.[1] This disruption leads to cell lysis and

bacterial death.[1]
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Cefodizime's antibacterial mechanism of action.

In addition to its antibacterial properties, Cefodizime has demonstrated immunomodulatory

effects.[8][10] Research suggests that it can regulate the expression of cytokines through the

Toll-like receptor 4 (TLR4) signaling pathway.[2]
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Cefodizime's immunomodulatory signaling pathway.

Experimental Protocols
Preparation of Stock Solutions
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A concentrated stock solution is essential for preparing working solutions for various assays.

Protocol 1: High-Concentration Aqueous Stock Solution

Weigh the desired amount of Cefodizime (sodium) powder in a sterile container.

Add sterile, nuclease-free water to dissolve the powder. Cefodizime (sodium) is soluble in

water up to 270 mg/mL.[2]

Gently vortex or swirl to ensure complete dissolution.

Sterilize the solution by passing it through a 0.22 µm filter.

Aliquot the stock solution into sterile, single-use vials.

Store aliquots at -20°C for up to 1 month or -80°C for up to 6 months.[8]

Protocol 2: DMSO Stock Solution

Weigh the desired amount of Cefodizime (sodium) powder in a sterile container.

Add high-purity, anhydrous DMSO to dissolve the powder. Cefodizime (sodium) is soluble

in DMSO up to 100 mg/mL.[3][4][5]

Gently vortex or sonicate to aid dissolution.

Aliquot the stock solution into sterile, single-use vials.

Store aliquots at -20°C for up to 1 month or -80°C for up to 6 months.[8]
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Stock Solution Preparation Workflow
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Workflow for preparing Cefodizime (sodium) stock solutions.

Preparation of Working Solutions for In Vitro Assays
Protocol 3: Solution for Minimum Inhibitory Concentration (MIC) Testing
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This protocol is based on standard broth microdilution methods.

Prepare a stock solution of Cefodizime (sodium) in an appropriate solvent (e.g., water or

DMSO) at a concentration at least 10 times the highest concentration to be tested.

Prepare serial two-fold dilutions of the stock solution in a sterile diluent (e.g., sterile water or

saline).

In a 96-well microtiter plate, add the appropriate volume of each Cefodizime dilution to wells

containing Mueller-Hinton Broth (or another suitable bacterial growth medium).

Inoculate each well with a standardized bacterial suspension (e.g., 0.5 McFarland standard).

Incubate the plate under appropriate conditions for the test organism.

The MIC is the lowest concentration of Cefodizime that inhibits visible bacterial growth.

Protocol 4: Solution for Cell-Based Immunomodulation Assays

This protocol is suitable for studying the effects of Cefodizime on immune cells, such as

peripheral blood mononuclear cells (PBMCs) or specific leukocyte populations.

Thaw a frozen aliquot of Cefodizime (sodium) stock solution (prepared in water or DMSO).

Dilute the stock solution to the desired final concentrations (e.g., 1-250 µg/mL) in complete

cell culture medium (e.g., RPMI-1640 or DMEM supplemented with fetal bovine serum and

antibiotics).[6]

Ensure the final concentration of the solvent (e.g., DMSO) in the cell culture is non-toxic

(typically ≤ 0.5%).

Add the Cefodizime working solutions to cultured immune cells.

Co-incubate with a stimulant (e.g., lipopolysaccharide [LPS]) if investigating the modulation

of an inflammatory response.

Incubate the cells for the desired period before assessing endpoints such as cytokine

production, cell proliferation, or phagocytosis.[2][6][8]
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Preparation of Working Solutions for In Vivo Studies
For animal studies, Cefodizime (sodium) is typically administered via injection. The following

are examples of formulations that can be prepared.

Protocol 5: Co-solvent Formulation for Injection

This formulation is designed to enhance the solubility and stability of Cefodizime for in vivo

administration.

Prepare a stock solution of Cefodizime (sodium) in DMSO (e.g., 40 mg/mL).

In a sterile tube, add the required volume of the DMSO stock solution.

Sequentially add PEG300, Tween 80, and saline, mixing thoroughly after each addition. A

common ratio is 10% DMSO, 40% PEG300, 5% Tween 80, and 45% saline.[3]

Ensure the final solution is clear. If precipitation occurs, gentle warming or sonication may be

used to aid dissolution.[8]

This working solution should be prepared fresh on the day of use.[8]

Protocol 6: Aqueous Formulation for Injection

For subcutaneous or intramuscular injection, a simple aqueous solution can often be used.

Prepare a stock solution of Cefodizime (sodium) in sterile water or saline.

Dilute the stock solution to the desired final concentration for injection with sterile saline or

phosphate-buffered saline (PBS).

Ensure the final solution is clear and free of precipitates.

This working solution should be prepared fresh on the day of use.

Safety Precautions
When handling Cefodizime (sodium) powder and solutions, standard laboratory safety

practices should be followed. This includes wearing appropriate personal protective equipment
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(PPE) such as gloves, a lab coat, and safety glasses. Work in a well-ventilated area or a

chemical fume hood when handling the powder. Refer to the manufacturer's Safety Data Sheet

(SDS) for detailed safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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